2-Methyloxetane-2-carboxylic acid

• IUPAC Name: 2-methyloxetane-2-carboxylic acid
• InChI: InChI=1S/C5H8O3/c1-5(4(6)7)2-3-8-5/h2-3H2,1H3,(H,6,7)
• InChI Key: KLHHPSLZRBPPKG-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCO1)C(=O)O
• Molecular Formula: C5H8O3
• DSSTOX Substance ID: DTXSID00621870
• Molecular Weight: 116.11 g/mol
• CAS RN: 1305207-92-4

Description

2-Methyloxetane-2-carboxylic acid is a chemical compound with the CAS Number: 1305207-92-4. It has a molecular weight of 116.12 and its IUPAC name is this compound. It is a pale-yellow to yellow-brown solid.

Synthesis Analysis

The synthesis of oxetane derivatives, including this compound, has been a subject of numerous studies. The synthesis often involves the formation of an oxetane ring from an epoxide, requiring moderate heating due to the activation energy involved.

Molecular Structure Analysis

The molecular structure of this compound is represented by the linear formula C5H8O3. The InChI code for this compound is 1S/C5H8O3/c1-5(4(6)7)2-3-8-5/h2-3H2,1H3,(H,6,7).

Physical And Chemical Properties Analysis

This compound is a pale-yellow to yellow-brown solid. It has a molecular weight of 116.12.

Scientific Research Applications

Synthesis Processes

• Synthesis of 2 H-Chromene-3-carboxylic Acid : A study demonstrates an efficient synthesis of 2 H-chromene-3-carboxylic acids, utilizing a redox-neutral C-H activation and annulation cascade involving methyleneoxetanones, a process that features 2-methyloxetane-2-carboxylic acid derivatives (Zhou et al., 2018).

• Formation of 1,3-Dioxanium Salts : In a reaction involving 2-methyloxetane with benzoylium hexachloroantimonate(VI), 1,3-dioxanium hexachloroantimonate is formed, showcasing a reaction pathway involving this compound as a key intermediate (Kosulina, 2001).

Chemical Reactions and Analysis

• Oxidation of Methyl Group in Aromatic Nucleus : A study reports a method for oxidizing methyl groups in aromatic nuclei to carboxylic acids, with this compound potentially being involved in similar oxidation processes (Tada et al., 2011).

• Capillary Gas Chromatographic-Mass Spectrometric Analysis : This technique is used for measuring certain compounds in human plasma or serum, where this compound derivatives could be involved as analytes or standards (Cosulich et al., 1985).

Biological and Chemotherapeutic Applications

• Biosynthesis of 2-Hydroxyisobutyric Acid (2-HIBA) : Utilizing carboxylic acids like this compound, this study explores the biosynthesis of 2-HIBA, which serves as a building block for polymer synthesis (Rohwerder & Müller, 2010).

• Nano Organo Solid Acids in Green Chemistry : The study of novel nano organo solid acids for catalytic applications, including the synthesis of various acid derivatives, potentially involves the use of this compound (Zolfigol et al., 2015).